1-[(tert-Butoxy)carbonyl]-3-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid

• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 3-(dimethylamino)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5-tetrahydro-1-benzazepine-7-carboxylic acid
• InChI: InChI=1S/C18H26N2O4/c1-18(2,3)24-17(23)20-11-14(19(4)5)8-6-12-10-13(16(21)22)7-9-15(12)20/h7,9-10,14H,6,8,11H2,1-5H3,(H,21,22)
• InChI Key: ZXYLIQDSDITSOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CCC2=C1C=CC(=C2)C(=O)O)N(C)C

Description

This compound is a benzazepine derivative featuring a tert-butoxycarbonyl (Boc) protective group at the 1-position, a dimethylamino substituent at the 3-position, and a carboxylic acid moiety at the 7-position. Its molecular framework combines a seven-membered benzazepine ring with functional groups that enhance stability and modulate reactivity. The Boc group is commonly employed in organic synthesis to protect amines, while the dimethylamino group may influence solubility and biological interactions. The carboxylic acid functionality enables conjugation or salt formation, making this compound valuable in medicinal chemistry and drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(tert-Butoxy)carbonyl]-3-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid typically involves multiple steps, starting from commercially available precursorsThe reaction conditions often involve the use of organic solvents, catalysts, and specific temperature and pressure settings to ensure high yields and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow microreactor systems has been explored to enhance the efficiency, versatility, and sustainability of the synthesis process . These systems allow for better control over reaction conditions and can lead to higher yields and reduced waste.

Chemical Reactions Analysis

Types of Reactions

1-[(tert-Butoxy)carbonyl]-3-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]-3-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[(tert-Butoxy)carbonyl]-3-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid involves its interaction with specific molecular targets and pathways. The tert-butoxycarbonyl group can protect reactive amine groups during chemical reactions, while the dimethylamino group can participate in various interactions with other molecules. The benzazepine ring structure contributes to the compound’s stability and reactivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following table summarizes critical structural and functional differences between the target compound and analogues identified in the provided evidence:

Compound Name	Core Structure	Functional Groups	CAS Number	Molecular Formula	Molecular Weight	Key Applications
Target Compound : 1-[(tert-Butoxy)carbonyl]-3-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid	Benzazepine (7-membered ring)	Boc (1°), dimethylamino (3°), carboxylic acid (7°)	Not provided	Likely C₁₉H₂₆N₂O₄	~370.4 g/mol (est.)	Drug intermediates, peptide synthesis
1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroquinoline-7-carboxylic acid	Tetrahydroquinoline (6-membered ring)	Boc (1°), carboxylic acid (7°)	928772-51-4	C₁₅H₁₉NO₄	277.3 g/mol	Laboratory research, organic synthesis
2-[(3AR,8BS)-1-[(tert-Butoxy)carbonyl]-1H,2H,3H,3aH,4H,8bH-indeno[1,2-b]pyrrol-3a-yl]acetic acid	Indeno-pyrrol (fused bicyclic)	Boc (1°), acetic acid (side chain)	Not provided	C₁₈H₂₃NO₄	317.4 g/mol	Specialty chemical synthesis

Key Observations :

• Core Structure: The target compound’s benzazepine ring distinguishes it from the tetrahydroquinoline (6-membered) and indeno-pyrrol (fused bicyclic) systems.
• This may enhance solubility in polar solvents or interaction with biological targets.
• Molecular Weight : The target compound’s higher molecular weight (~370 g/mol) compared to analogues (277–317 g/mol) suggests differences in pharmacokinetic properties, such as membrane permeability or metabolic stability.

Boc Group :

All three compounds feature a Boc protective group, which is thermally stable and cleaved under acidic conditions (e.g., trifluoroacetic acid). However, the Boc group’s position varies:

• In the target compound and tetrahydroquinoline analogue, the Boc group is directly attached to the nitrogen in the heterocyclic ring .

Carboxylic Acid vs. Acetic Acid Side Chain :

• The target compound and tetrahydroquinoline analogue possess a carboxylic acid group, enabling salt formation or conjugation via amide bonds.
• The indeno-pyrrol compound substitutes this with an acetic acid side chain, which may reduce steric bulk and modify reactivity in coupling reactions .

Target Compound :

• Medicinal Chemistry: The dimethylamino group may act as a protonable center, enhancing interactions with enzyme active sites (e.g., kinase inhibitors or GPCR ligands).
• Peptide Synthesis : The Boc-protected amine and carboxylic acid group facilitate its use as a building block in solid-phase peptide synthesis.

Tetrahydroquinoline Analogue :

• Used primarily in academic and industrial laboratories for synthesizing quinoline-based scaffolds. Its simpler structure lacks the dimethylamino group, limiting its utility in targeted drug design.

Indeno-Pyrrol Derivative :

• Applied in niche syntheses of fused heterocycles. The rigid bicyclic structure may favor applications in materials science or as a chiral auxiliary.

Biological Activity

1-[(tert-Butoxy)carbonyl]-3-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activity. This article explores the biological activity of this compound, including its interaction with various biomolecules, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features several notable functional groups:

• tert-butoxycarbonyl group : Commonly used in organic synthesis as a protecting group for amines.
• dimethylamino group : Imparts basicity and can influence the compound's interaction with biological targets.
• benzazepine ring : A bicyclic structure that can participate in various chemical reactions and biological interactions.

The molecular formula is $C_{18}H_{26}N_{2}O_{4}$, with a molecular weight of approximately 342.41 g/mol.

Research indicates that 1-[(tert-butoxy)carbonyl]-3-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid may interact with specific molecular targets involved in various biological pathways. Its structural features suggest potential activity as a modulator of G protein-coupled receptors (GPCRs), which play critical roles in cellular signaling and are implicated in numerous physiological processes .

Therapeutic Applications

The compound is being investigated for potential therapeutic applications in:

• Neurological Disorders : Due to its ability to cross the blood-brain barrier, it may have implications in treating conditions such as depression or anxiety.
• Pain Management : Its interaction with pain pathways could position it as a candidate for analgesic development.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

• Study on GPCR Modulation :
  • Researchers investigated the interaction of the compound with various GPCRs. The findings suggested that it could enhance signaling through certain receptors, which may lead to increased cellular responses related to neurotransmitter release .
• Analgesic Properties :
  • A study demonstrated that derivatives of this compound exhibited significant analgesic effects in animal models, suggesting its potential use in pain management therapies.
• Neuroprotective Effects :
  • Preliminary research indicated that the compound might offer neuroprotective benefits, potentially through antioxidant mechanisms or by modulating neuroinflammatory pathways.

Data Table: Summary of Biological Activity Studies

Study	Focus Area	Key Findings
Study 1	GPCR Modulation	Enhanced signaling through specific GPCRs; implications for neurotransmitter release.
Study 2	Analgesic Properties	Significant pain relief observed in animal models; potential for therapeutic use.
Study 3	Neuroprotective Effects	Indications of neuroprotection; potential modulation of oxidative stress and inflammation.

Q & A

Q. What are the critical steps in synthesizing and characterizing this compound?

The synthesis involves multi-step reactions, including cyclization and functional group protection. Key steps include:

• Core formation : Cyclization under controlled temperatures (e.g., 60–80°C) using catalysts like palladium or acid/base conditions to assemble the benzazepine ring .
• Boc protection : Introducing the tert-butoxycarbonyl (Boc) group to stabilize the amine moiety, typically using di-tert-butyl dicarbonate in dichloromethane or THF .
• Purification : Column chromatography with gradients of ethyl acetate/hexane or reverse-phase HPLC to isolate >95% purity . Characterization relies on NMR (1H/13C for structural confirmation) and HPLC-MS (purity >98%) .

Q. How should this compound be stored to ensure stability?

Store at 2–8°C in airtight, light-resistant containers under inert gas (argon/nitrogen) to prevent hydrolysis of the Boc group or oxidation of the dimethylamino moiety. Desiccants like silica gel are recommended to avoid moisture-induced degradation .

Q. Which analytical techniques are essential for confirming structural integrity?

• Nuclear Magnetic Resonance (NMR) : Assign peaks for the Boc group (δ 1.4 ppm for tert-butyl), dimethylamino (δ 2.2–2.5 ppm), and carboxylic acid protons (broad peak near δ 12 ppm) .
• High-Performance Liquid Chromatography (HPLC) : Use C18 columns with acetonitrile/water (0.1% TFA) gradients; retention times should match reference standards .
• Mass Spectrometry (HRMS) : Confirm molecular ion [M+H]+ and fragmentation patterns consistent with the benzazepine backbone .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and minimize side products?

• Temperature control : Lower temperatures (0–5°C) reduce side reactions during Boc protection, while higher temperatures (reflux) enhance cyclization efficiency .
• Solvent selection : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates, whereas dichloromethane minimizes unwanted solvolysis .
• Catalyst screening : Test Pd(OAc)₂ or CuI for cross-coupling steps; optimize equivalents to balance reactivity and cost .

Q. How do researchers resolve contradictions in safety data for this compound?

While some safety sheets report "no known hazards" , others highlight potential toxicity from incomplete characterization . Mitigation strategies include:

• Conducting in vitro toxicity assays (e.g., HepG2 cell viability tests) to establish LD₅₀ values.
• Using personal protective equipment (PPE) : Nitrile gloves, chemical goggles, and fume hoods during handling .
• Referencing analogous benzazepines with known ecotoxicological profiles to infer risks .

Q. What strategies are used to design analogs for targeting specific biological pathways?

• Functional group modifications : Replace the dimethylamino group with pyrrolidine or piperazine to alter lipophilicity and blood-brain barrier penetration .
• Carboxylic acid bioisosteres : Substitute with tetrazole or sulfonamide groups to enhance metabolic stability .
• Structure-activity relationship (SAR) studies : Use molecular docking (e.g., AutoDock Vina) to predict binding affinities for GPCRs or kinase targets .

Q. What mechanisms underlie its potential therapeutic applications?

The compound’s bicyclic structure enables dual-target inhibition , such as:

• Neuropharmacology : Interaction with serotonin receptors (5-HT2A/2C) via the dimethylamino group, modulating synaptic transmission .
• Cancer therapy : Chelation of metal ions (e.g., Zn²⁺) in metalloproteinase active sites, disrupting tumor metastasis . Mechanistic studies require kinetic assays (e.g., SPR or ITC) to quantify binding constants (Kd) .

Q. How are impurities managed during synthesis?

• Byproduct identification : LC-MS detects intermediates like de-Boc derivatives or oxidized forms.
• Process optimization : Adjust stoichiometry (e.g., 1.2 equivalents of Boc anhydride) and reaction time (monitored by TLC) to suppress impurity formation .
• Crystallization : Recrystallize from ethanol/water mixtures to remove polar impurities .

Q. What methodologies are used to study reaction kinetics and binding affinities?

• Stopped-flow spectroscopy : Monitor rapid Boc deprotection rates under acidic conditions (e.g., HCl/dioxane) .
• Surface plasmon resonance (SPR) : Immobilize target proteins (e.g., kinases) to measure real-time association/dissociation rates .
• Isothermal titration calorimetry (ITC) : Quantify enthalpy changes during ligand-receptor interactions .

Q. How can solvent incompatibility issues be addressed in large-scale reactions?

• Solvent screening : Replace dichloromethane with greener alternatives (e.g., cyclopentyl methyl ether) to improve safety and solubility .
• Phase-transfer catalysis : Use tetrabutylammonium bromide to enhance reactivity in biphasic systems (water/toluene) .
• Process analytical technology (PAT) : Implement inline FTIR or Raman spectroscopy to monitor solvent effects in real time .